Cas no 2171858-55-0 (2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid)

• Product Name: 2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid
• CAS No: 2171858-55-0
• MF: C₁₂H₂₀F₂O₃
• MW: 250.282211303711
• CID: 5567188
• PubChem ID: 165592544
• Update Time: 2025-07-02

2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1631302
• 2-(4,4-difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid
• 2171858-55-0
• 2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid

• Inchi： 1S/C12H20F2O3/c1-3-4-10(2,9(15)16)11(17)5-7-12(13,14)8-6-11/h17H,3-8H2,1-2H3,(H,15,16)
• InChI Key： NMXDFDWSCSIZLW-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C(C(=O)O)(C)CCC)O)F

Computed Properties

• Exact Mass: 250.13805082g/mol
• Monoisotopic Mass: 250.13805082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid

Introduction to 2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic Acid (CAS No. 2171858-55-0)

2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid, identified by its CAS number 2171858-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a unique structural motif comprising a difluorocyclohexyl side chain and a methylpentanoic acid backbone, which endows it with distinct chemical and biological properties. The presence of fluorine atoms and a hydroxyl group introduces both steric and electronic effects, making this molecule a promising candidate for further exploration in drug discovery and material science.

The difluorocyclohexyl moiety is particularly noteworthy due to its ability to enhance metabolic stability and bioavailability in drug candidates. Fluorinated compounds are widely recognized for their improved pharmacokinetic profiles, often resulting in increased binding affinity to biological targets. In recent years, the integration of fluorine into pharmaceutical molecules has been a cornerstone of medicinal chemistry, with studies demonstrating that fluorine atoms can modulate lipophilicity, hydrogen bonding interactions, and overall molecular rigidity. The specific arrangement of the two fluorine atoms in the cyclohexyl ring of this compound may contribute to its unique reactivity and interaction with biological systems.

Moreover, the hydroxyl group in the 1-hydroxycyclohexyl part of the molecule introduces potential sites for hydrogen bonding, which can be crucial for enzyme-substrate interactions or receptor binding. This feature makes the compound an intriguing candidate for developing molecules that require precise spatial orientation within biological targets. The combination of these structural elements—fluorine atoms, a hydroxyl group, and a flexible alkyl chain—suggests that this compound may exhibit multifaceted interactions with biological receptors or enzymes.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Studies utilizing molecular dynamics simulations and quantum mechanical calculations have shown that fluorinated compounds can exhibit enhanced binding affinities due to changes in electronic distribution and steric hindrance. In the context of 2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid, these computational approaches have been instrumental in understanding how the presence of fluorine atoms influences its conformational dynamics and binding potential.

In the realm of drug development, this compound has been explored as a potential intermediate or building block for more complex molecules. Its unique structural features make it suitable for synthesizing derivatives with tailored pharmacological properties. For instance, modifications to the methylpentanoic acid backbone could lead to compounds with enhanced solubility or altered metabolic pathways. Additionally, the difluorocyclohexyl moiety could serve as a scaffold for developing novel inhibitors or agonists targeting specific biological pathways.

One particularly exciting area of research involves the application of this compound in immunomodulatory therapies. Preliminary studies have suggested that fluorinated cyclic structures can interact with immune system components, potentially leading to novel treatments for autoimmune diseases or infections. The hydroxyl group in this molecule may also play a role in modulating immune responses by participating in hydrogen bonding interactions with immune receptors. Further investigation into its immunological properties could uncover new therapeutic strategies.

The synthesis of 2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it possible to incorporate fluorine into complex molecules with greater ease than previously thought. Advances in catalytic systems have also enabled more efficient synthetic routes, reducing the environmental impact of fluorinated compound production.

From a material science perspective, this compound has potential applications in advanced polymers or coatings due to its rigid cyclic structure and hydrophobic nature. The presence of fluorine atoms can impart thermal stability and chemical resistance, making it suitable for high-performance materials used in industrial or aerospace applications. Additionally, the ability to fine-tune its physical properties through structural modifications opens up possibilities for creating bespoke materials with specific functionalities.

The growing interest in green chemistry has also influenced research into this compound. Efforts are underway to develop synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. These efforts align with broader industry trends toward sustainable practices in chemical manufacturing. By leveraging modern catalytic systems and optimizing reaction conditions, researchers aim to produce 2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid in an environmentally responsible manner.

In conclusion,2-(4,4-Difluoro-1-hydroxycyclohexyl)-2-methylpentanoic acid (CAS No. 2171858-55-0) represents a fascinating molecule with diverse potential applications across pharmaceuticals, materials science, and immunology. Its unique structural features—particularly the combination of fluoro-substituted cyclohexane rings and hydroxyl groups—make it a compelling subject for further research. As computational methods improve and synthetic techniques evolve, the prospects for harnessing this compound’s potential continue to expand.